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These application notes provide a detailed overview of the techniques and protocols for

effective moisture control during the application of Helioseal® dental sealants. Helioseal is a

hydrophobic, light-curing fissure sealant; therefore, maintaining a dry working field is critical for

optimal adhesion and long-term success.[1][2][3][4] Contamination of the etched enamel

surface with saliva will compromise the bond strength and efficacy of the sealant.[1][2][3][4]

Core Principles of Moisture Control
The primary objective of moisture control is to prevent salivary contamination of the tooth

surface during the etching and sealant application steps. The success of a sealant is highly

dependent on achieving a strong micromechanical bond with the enamel, which is only

possible on a clean and dry surface.[5]

Moisture Control Techniques
Several techniques can be employed to achieve adequate isolation of the tooth. The choice of

technique will depend on the clinical situation, patient cooperation, and the operator's

preference.

2.1. Absolute Isolation: Rubber Dam
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The use of a rubber dam is the preferred method for complete and reliable moisture control.[1]

[2][3][4][5][6] It provides the most effective barrier against saliva and also retracts the soft

tissues, improving access and visibility.

2.2. Relative Isolation: Cotton Rolls and Saliva Ejectors

When a rubber dam cannot be placed, relative isolation using cotton rolls and a saliva ejector is

an alternative.[5] This method is less effective than a rubber dam and requires careful

technique to prevent contamination.

Helioseal® Application Protocol with Emphasis on
Moisture Control
The following protocol is a synthesis of the manufacturer's instructions for Helioseal® products

and best practices for moisture control.

3.1. Tooth Preparation

Cleaning: Thoroughly clean the enamel surface to be sealed to remove plaque and debris.[1]

[2][5] This can be achieved with a slurry of pumice or by air abrasion.[5]

Rinsing and Drying: Thoroughly rinse the cleaned surface with water and dry with oil- and

water-free air.

3.2. Isolation

Placement: Isolate the tooth from the oral environment using a rubber dam (preferred) or

cotton rolls with a saliva ejector.[1][2][3][4][5]

3.3. Etching

Application: Apply a 37% phosphoric acid etching gel to the enamel surface for 15-60

seconds, as recommended by the manufacturer.[1][3][4][5] Primary teeth may require a

longer etching time.[5]

Rinsing: Thoroughly rinse the etched surface for at least 30 seconds with an air-water spray.

[5]
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Drying: Dry the etched enamel with oil- and water-free air for at least 15 seconds.[5] The

surface should have a "chalky white" appearance, which indicates successful etching.[1][2]

[3][4][5]

Critical Moisture Control: It is imperative to avoid any salivary contamination of the etched

surface. If contamination occurs, the surface must be re-etched.[1][2]

3.4. Helioseal® Application

Application: Apply Helioseal® directly to the prepared and dried fissure using the provided

cannula or a brush.[1][2][3][4]

Dispersion and Waiting: Allow the sealant to flow into the pits and fissures for approximately

15 seconds.[1][3][4]

Curing: Light-cure the sealant for 20-40 seconds with a suitable polymerization light.[1][3][4]

[7]

3.5. Post-Application

Evaluation: Check the sealant for complete coverage and retention.

Occlusion Check: Verify that the sealant does not interfere with the patient's bite.

Quantitative Data from Clinical Studies
Several studies have compared the performance of hydrophobic sealants like Helioseal® with

hydrophilic sealants, which are more tolerant to moisture. The following tables summarize the

retention rates from these studies.

Table 1: Retention Rates of Hydrophilic vs. Hydrophobic Sealants (Tehran University Study,

2017)[8]
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Sealant Type Retention at 1 Year Retention at 2 Years

Hydrophilic (Embrace

Wetbond)
89% 78.5%

Hydrophobic (Helioseal-F) 91% 80%

Table 2: Retention Rates of Hydrophobic vs. Hydrophilic Sealants (The Journal of

Contemporary Dental Practice, 2019)[8]

Sealant Type No Loss at 9 Months
Complete Loss at 9
Months

Hydrophobic (Clinpro) 20% Not Reported

Hydrophilic (Champ) 2% Not Reported

Hydrophilic (Embrace

Wetbond)
0% 58.7%

Experimental Protocols from Cited Studies
5.1. Protocol from Tehran University Study (2017)[8]

Participants: 28 individuals aged 6 to 8.

Materials: Embrace Wetbond (hydrophilic) and Helioseal-F (hydrophobic).

Procedure: Sealants were applied to four permanent molars in each participant.

Evaluation: Sealant performance was evaluated at 6, 12, 18, and 24 months.

5.2. Protocol from The Journal of Contemporary Dental Practice Study (2019)[8]

Participants: 150 individuals aged 7 to 13.

Materials: Clinpro (hydrophobic), Embrace Wetbond (hydrophilic), and Champ (hydrophilic).
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Procedure: Participants were randomly divided into three groups, each receiving a different

sealant.

Evaluation: Teeth were evaluated at 1, 3, 6, 9, and 12 months for retention and evidence of

decay.
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Caption: Helioseal Application Workflow.
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Caption: Sealant Selection Based on Moisture Control.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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